Cas no 1501-70-8 (2-Quinoxalinepentanoicacid, 3,4-dihydro-3-oxo-)

• Product Name: 2-Quinoxalinepentanoicacid, 3,4-dihydro-3-oxo-
• CAS No: 1501-70-8
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 233997
• PubChem ID: 258138
• Update Time: 2025-04-19

2-Quinoxalinepentanoicacid, 3,4-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinepentanoicacid, 3,4-dihydro-3-oxo-
• 5-(3-oxo-4H-quinoxalin-2-yl)pentanoic acid
• 2-Hydroxy-3-(4-carboxy-butyl)-chinoxalin
• 3-Hydroxy-2-(4-carboxy-butyl)-chinoxalin
• 5-(3-oxo-3,4-dihydroquinoxalin-2-yl)pentanoic acid
• 5-(3-oxo-3,4-dihydro-quinoxalin-2-yl)-pentanoic acid
• AC1L5YBP
• AC1Q69IE
• AG-J-38270
• AR-1G5188
• CTK0I3557
• NCIOpen2_005367
• NSC86888
• NSC-86888
• DTXSID30293024
• 1501-70-8

• Inchi： 1S/C13H14N2O3/c16-12(17)8-4-3-7-11-13(18)15-10-6-2-1-5-9(10)14-11/h1-2,5-6H,3-4,7-8H2,(H,15,18)(H,16,17)
• InChI Key： WULBAGPRHIQARO-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCC(=O)O)=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 246.10000
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 83.05000
• LogP: 1.72050